Cas no 2171924-92-6 (4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile)

• Product Name: 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile
• CAS No: 2171924-92-6
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6027169
• PubChem ID: 165521681
• Update Time: 2025-06-11

4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile
• 2171924-92-6
• 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}pentanenitrile
• EN300-1290593

• Inchi： 1S/C11H15NOS/c1-9-5-7-13-11(9)8-14-10(2)4-3-6-12/h5,7,10H,3-4,8H2,1-2H3
• InChI Key： FJHUJFGFFQSTBI-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)C(C)CCC#N

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile

4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile (CAS No. 2171924-92-6): A Comprehensive Overview

4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile, with the CAS number 2171924-92-6, is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its distinctive chemical structure, which includes a furan ring, a methyl group, and a thiocyanate moiety. The combination of these functional groups imparts unique properties that make it a valuable candidate for further research and development.

The chemical structure of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile can be described as follows: it consists of a pentane chain with a nitrile group at the fourth position. The thiocyanate moiety is attached to the pentane chain via a sulfur atom, which is also bonded to a methyl-substituted furan ring. This intricate arrangement of functional groups contributes to the compound's stability and reactivity, making it an interesting subject for both theoretical and practical studies.

In the realm of pharmaceutical research, 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile has shown promising potential as a lead compound for the development of new drugs. Recent studies have explored its biological activities, including its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential use in treating inflammatory diseases such as arthritis and colitis.

Furthermore, the antioxidant properties of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile have been investigated in several preclinical studies. These studies have demonstrated that the compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of drugs aimed at preventing or treating oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

Beyond its pharmaceutical applications, 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile has also shown potential in materials science. Its unique chemical structure and reactivity make it suitable for use as a building block in the synthesis of advanced materials. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of conductive polymers with enhanced mechanical properties. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 4-bromopentanenitrile with (3-methylfuran-2-yl)methanethiol in the presence of a base such as potassium carbonate. This method has been reported to yield high-purity product with good yields, making it suitable for large-scale production.

In terms of safety and handling, 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. Additionally, it is important to follow all relevant safety guidelines and regulations when working with this compound in laboratory settings.

The future prospects for 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile are promising. Ongoing research is focused on further elucidating its biological activities and optimizing its synthetic methods. As more data becomes available, it is likely that this compound will find increasing applications in both pharmaceutical and materials science industries.

In conclusion, 4-{(3-methylfuran-2-yl)methylsulfanyl}pentanenitrile (CAS No. 2171924-92-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As research continues to advance, it is anticipated that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.